5-Bromo-4-chloro-3-indolyl β-D-Galactopyranoside 5-Bromo-4-chloro-3-indolyl β-D-Galactopyranoside 5-bromo-4-chloro-3-indolyl beta-D-galactoside is an indolyl carbohydrate that is the beta-D-galactoside of 3-hydroxy-1H-indole in which the indole moiety is substituted at positions 4 and 5 by chlorine and bromine, respectively. It is used to test for the presence of an enzyme, beta-galactosidase, which cleaved the glycosidic bond to give 5-bromo-4-chloro-3-hydroxy-1H-indole, which immediately dimerises to give an intensely blue product. It has a role as a chromogenic compound. It is an indolyl carbohydrate, a beta-D-galactoside, an organochlorine compound, an organobromine compound and a D-aldohexose derivative.
Brand Name: Vulcanchem
CAS No.: 7240-90-6
VCID: VC0013511
InChI: InChI=1S/C14H15BrClNO6/c15-5-1-2-6-9(10(5)16)7(3-17-6)22-14-13(21)12(20)11(19)8(4-18)23-14/h1-3,8,11-14,17-21H,4H2/t8-,11+,12+,13-,14-/m1/s1
SMILES: C1=CC(=C(C2=C1NC=C2OC3C(C(C(C(O3)CO)O)O)O)Cl)Br
Molecular Formula: C14H15BrClNO6
Molecular Weight: 408.63 g/mol

5-Bromo-4-chloro-3-indolyl β-D-Galactopyranoside

CAS No.: 7240-90-6

Reference Standards

VCID: VC0013511

Molecular Formula: C14H15BrClNO6

Molecular Weight: 408.63 g/mol

5-Bromo-4-chloro-3-indolyl β-D-Galactopyranoside - 7240-90-6

CAS No. 7240-90-6
Product Name 5-Bromo-4-chloro-3-indolyl β-D-Galactopyranoside
Molecular Formula C14H15BrClNO6
Molecular Weight 408.63 g/mol
IUPAC Name (2S,3R,4S,5R,6R)-2-[(5-bromo-4-chloro-1H-indol-3-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
Standard InChI InChI=1S/C14H15BrClNO6/c15-5-1-2-6-9(10(5)16)7(3-17-6)22-14-13(21)12(20)11(19)8(4-18)23-14/h1-3,8,11-14,17-21H,4H2/t8-,11+,12+,13-,14-/m1/s1
Standard InChIKey OPIFSICVWOWJMJ-AEOCFKNESA-N
Isomeric SMILES C1=CC(=C(C2=C1NC=C2O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O)Cl)Br
SMILES C1=CC(=C(C2=C1NC=C2OC3C(C(C(C(O3)CO)O)O)O)Cl)Br
Canonical SMILES C1=CC(=C(C2=C1NC=C2OC3C(C(C(C(O3)CO)O)O)O)Cl)Br
Appearance Assay:≥98%A crystalline solid
Description 5-bromo-4-chloro-3-indolyl beta-D-galactoside is an indolyl carbohydrate that is the beta-D-galactoside of 3-hydroxy-1H-indole in which the indole moiety is substituted at positions 4 and 5 by chlorine and bromine, respectively. It is used to test for the presence of an enzyme, beta-galactosidase, which cleaved the glycosidic bond to give 5-bromo-4-chloro-3-hydroxy-1H-indole, which immediately dimerises to give an intensely blue product. It has a role as a chromogenic compound. It is an indolyl carbohydrate, a beta-D-galactoside, an organochlorine compound, an organobromine compound and a D-aldohexose derivative.
Synonyms 5-bromo-4-chloro-3-indolyl beta-galactoside
5-bromo-4-chloro-3-indolyl-beta D-galactopyranoside
5-bromo-4-chloro-3-indolyl-beta-D-galactoside
X-gal
PubChem Compound 65181
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator